Cas no 2105155-46-0 (ethyl 5-(1-methyl-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: ethyl 5-(1-methyl-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2105155-46-0
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 5820680
• PubChem ID: 165946456
• Update Time: 2025-05-24

ethyl 5-(1-methyl-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-786355
• 2105155-46-0
• ethyl 5-(1-methyl-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C10H12N4O2/c1-3-16-10(15)9-8(11-13-12-9)7-5-4-6-14(7)2/h4-6H,3H2,1-2H3,(H,11,12,13)
• InChI Key： FHWPTVJAIXSOBC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C2=CC=CN2C)=NNN=1)=O

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.8Ų

Additional information on ethyl 5-(1-methyl-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate

Ethyl 5-(1-Methyl-1H-Pyrrol-2-yl)-1H-1,2,3-Triazole-4-Carboxylate: A Comprehensive Overview

Ethyl 5-(1-methyl-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2105155-46-0) is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a triazole ring system and a pyrrole moiety. The triazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, while the pyrrole group contributes to the compound's aromaticity and potential biological activity. The ethoxycarbonyl group further enhances the compound's solubility and reactivity in various chemical reactions.

Recent studies have highlighted the importance of this compound in drug discovery efforts. The triazole ring is known for its ability to form hydrogen bonds and participate in π-interactions, making it a valuable structural motif in medicinal chemistry. Additionally, the pyrrole group introduces electron-donating properties, which can influence the compound's interaction with biological targets such as enzymes or receptors. These characteristics make ethyl 5-(1-methyl-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate a promising candidate for exploring new therapeutic agents.

The synthesis of this compound typically involves multi-step reactions that combine click chemistry principles with traditional organic synthesis techniques. The use of azides and alkynes in copper-catalyzed cycloaddition reactions has become a standard approach for constructing triazole-containing compounds. In this case, the ethoxycarbonyl group is introduced via esterification reactions, ensuring optimal solubility and stability for subsequent biological evaluations.

One of the most exciting developments involving this compound is its application in antiviral research. Recent findings suggest that ethyl 5-(1-methyl-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate exhibits potent inhibitory activity against certain viral enzymes. This activity is attributed to the compound's ability to bind to key catalytic sites through its triazole ring and pyrrole group, effectively disrupting viral replication processes. Such results underscore the potential of this compound as a lead molecule for developing novel antiviral therapies.

Moreover, the compound has shown promise in anticancer research. Preclinical studies indicate that ethyl 5-(1-methyl-1H-pyrrol-2-yl)-1H-1,2,3-triazole-4-carboxylate can induce apoptosis in cancer cells by modulating specific signaling pathways. The triazole ring plays a critical role in these interactions by facilitating interactions with cellular proteins involved in apoptosis regulation. These findings highlight the versatility of this compound across different therapeutic areas.

In terms of pharmacokinetics, ethyl 5-(1-methyl-1H-pyrrol-2-yli)-...